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Compound of Interest

Compound Name: Tuberculatin

Cat. No.: B1248229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

standardized administration and interpretation of the Tuberculin Skin Test (TST), a critical tool

in tuberculosis research and clinical assessment.

Introduction
The Mantoux Tuberculin Skin Test (TST) is a vital in-vivo diagnostic method to determine if an

individual has been infected with Mycobacterium tuberculosis.[1] It involves the intradermal

injection of a purified protein derivative (PPD) tuberculin.[1][2] A delayed-type hypersensitivity

reaction in individuals previously infected with M. tuberculosis results in a measurable skin

induration.[2][3] Accurate and reproducible results are highly dependent on the precise

application of the intradermal injection technique and standardized interpretation of the

reaction.[1]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the administration and

interpretation of the Tuberculin Skin Test.

Table 1: Tuberculin Skin Test Administration Parameters
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Parameter Specification Source(s)

Tuberculin Product
Purified Protein Derivative

(PPD)
[1][2]

Standard Dose 5 Tuberculin Units (TU) [4][5]

Injection Volume 0.1 mL [1][4][6]

Syringe Type
Tuberculin syringe (1 mL,

graduated)
[3][7][8]

Needle Gauge 26 or 27 gauge [3][4][7]

Needle Length
0.25 to 0.5 inches (0.6 to 1.3

cm)
[3][7]

Injection Angle 5° to 15° [3][7][9]

Resulting Wheal Diameter 6 to 10 mm [1][4][6][10]

Table 2: Tuberculin Skin Test Reading and Interpretation
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Parameter Specification Source(s)

Reading Timeframe
48 to 72 hours post-

administration
[1][4][6]

Measurement Parameter
Diameter of induration (firm

swelling) in millimeters
[1][6]

Measurement Technique
Transversely to the long axis of

the forearm
[1][4][6]

Parameter Not Measured Erythema (redness) [1][4][6]

≥ 5 mm Induration (Positive)

- People living with HIV-

Recent contacts of infectious

TB cases- Individuals with

chest x-ray findings suggestive

of previous TB- Organ

transplant recipients- Other

immunosuppressed individuals

[1]

≥ 10 mm Induration (Positive)

- People from countries with

high TB prevalence-

Intravenous drug users-

Residents/employees of high-

risk congregate settings-

Mycobacteriology laboratory

personnel- Individuals with

certain clinical conditions (e.g.,

diabetes)- Children under 5

years of age

[1][10]

≥ 15 mm Induration (Positive)
Individuals with no known risk

factors for TB
[10]

Experimental Protocols
Materials

Tuberculin Purified Protein Derivative (PPD) solution (5 TU/0.1 mL)
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Disposable 1 mL tuberculin syringes with a 26 or 27-gauge, ¼ to ½-inch needle

Alcohol swabs

Sharps container

Millimeter ruler or caliper for reading

Gloves

TST Administration Protocol
Subject Preparation: Seat the individual comfortably and explain the procedure.[7] Select a

site on the inner surface of the forearm, approximately 2 to 4 inches (5-10 cm) below the

elbow.[3][10] The area should be free of veins, scars, or lesions.[7][8]

Site Cleansing: Cleanse the selected injection site with an alcohol swab and allow it to air dry

completely.[7]

Syringe Preparation: Aseptically withdraw 0.1 mL of PPD tuberculin into the syringe.[9] Expel

any air bubbles to ensure the correct dosage.[9]

Intradermal Injection:

Stretch the skin taut at the injection site.[7]

With the needle bevel facing upward, insert the needle slowly at a 5° to 15° angle into the

upper layer of the skin (intradermally).[3][7][9] The entire bevel of the needle should be

covered and visible just beneath the skin.[9]

Slowly inject the 0.1 mL of PPD solution.[9] A pale, raised wheal, 6 to 10 mm in diameter,

should form at the injection site.[1][4][6]

If a proper wheal does not form, the test should be repeated at a site at least 5 cm away

from the original site.[7][8]

Post-Injection: Withdraw the needle without massaging the site. Do not apply a bandage.

Advise the individual to keep the area uncovered and not to scratch it.[11]
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Documentation: Record the date, time, administration site, and the lot number of the PPD

tuberculin used.[3][12]

TST Reading and Interpretation Protocol
Timing: The test site must be examined by a trained healthcare professional between 48 and

72 hours after administration.[1][4][6] If the individual does not return within 72 hours, a

repeat test is necessary.[6]

Inspection and Palpation: In good lighting, visually inspect and palpate the injection site to

determine the presence of induration (a palpable, raised, hardened area).[9]

Measurement:

Using a millimeter ruler or caliper, measure the diameter of the induration across the

forearm (perpendicular to the long axis).[1][4][6]

Do not measure any accompanying erythema (redness).[1][6]

If there is no induration, record the result as 0 mm.[4]

Interpretation: Classify the result as positive or negative based on the size of the induration

and the individual's specific risk factors, as detailed in Table 2.[1][10]
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Caption: Tuberculin Skin Test (TST) Administration and Reading Workflow.
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Caption: Logical Flow for Tuberculin Skin Test (TST) Result Interpretation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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